(1-Methyl-1H-imidazol-2-yl)methanol
Cat. No. B106344
Key on ui cas rn:
17334-08-6
M. Wt: 112.13 g/mol
InChI Key: CDQDMLWGTVLQEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07262185B2
Procedure details
To 2-hydroxymethyl-1-methylimidazole (874 mg) was added thionyl chloride (10 ml) at 0° C., and the mixture was heated for 30 minutes under nitrogen atmosphere at 90° C. The mixture was allowed to be at room temperature. The solvent was distilled off under reduced pressure and the obtained residue was recrystallized from ethyl acetate, to give 2-chloromethyl-1-methylimidazole hydrochloride (1.15 g) as brown crystals.
Identifiers
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REACTION_CXSMILES
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O[CH2:2][C:3]1[N:4]([CH3:8])[CH:5]=[CH:6][N:7]=1.S(Cl)([Cl:11])=O>>[ClH:11].[Cl:11][CH2:2][C:3]1[N:4]([CH3:8])[CH:5]=[CH:6][N:7]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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874 mg
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Type
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reactant
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Smiles
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OCC=1N(C=CN1)C
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to be at room temperature
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DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the obtained residue was recrystallized from ethyl acetate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl.ClCC=1N(C=CN1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.15 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
